Cas no 1805258-47-2 (4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine
• CAS No: 1805258-47-2
• MF: C₈H₇ClF₂INO
• MW: 333.5015604496
• CID: 4891320
• Update Time: 2025-05-20

4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine

• Inchi： 1S/C8H7ClF2INO/c1-14-7-4(2-9)5(12)3-13-6(7)8(10)11/h3,8H,2H2,1H3
• InChI Key： HSMHWIAVNCEHJV-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1CCl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine

Comprehensive Guide to 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine (CAS No. 1805258-47-2)

4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine (CAS No. 1805258-47-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated and methoxy-substituted structure, has garnered attention for its potential in drug discovery and material science. Researchers frequently search for 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine synthesis, CAS 1805258-47-2 applications, and halogenated pyridine derivatives, reflecting its growing relevance in modern chemistry.

The molecular structure of 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine features a pyridine core substituted with chloromethyl, difluoromethyl, iodo, and methoxy functional groups. This combination of substituents enhances its reactivity and makes it a valuable intermediate in organic synthesis. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such compounds, as they offer versatile building blocks for developing novel therapeutics and sustainable materials.

One of the key applications of 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine lies in medicinal chemistry, where it serves as a precursor for designing kinase inhibitors and other bioactive molecules. Its iodo-substituted pyridine moiety is particularly useful in cross-coupling reactions, enabling the construction of complex molecular architectures. Additionally, the difluoromethyl group is known to improve metabolic stability, making this compound a sought-after candidate for optimizing drug candidates.

In agrochemical research, 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine is explored for its potential in developing next-generation pesticides. The presence of halogen atoms contributes to its bioactivity, targeting specific enzymes in pests. With the rising demand for sustainable crop protection solutions, this compound aligns with the industry's shift toward environmentally friendly alternatives.

The synthesis of 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine typically involves multi-step reactions, including halogenation and functional group transformations. Researchers often inquire about optimized synthetic routes and scalable production methods for this compound, highlighting its industrial potential. Advances in flow chemistry and catalysis have further streamlined its preparation, reducing waste and improving yields.

From a market perspective, the demand for halogenated pyridine derivatives like 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine is driven by the pharmaceutical and agrochemical sectors. The compound's versatility and compatibility with modern synthetic techniques position it as a valuable asset in R&D pipelines. Analysts note a growing interest in custom synthesis services and high-purity intermediates, underscoring its commercial viability.

Safety and handling of 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine require adherence to standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage and disposal practices are essential to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and follow best practices in chemical handling.

In summary, 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-methoxypyridine (CAS No. 1805258-47-2) represents a cutting-edge intermediate with broad applications in drug development and agrochemical innovation. Its unique structural features and reactivity profile make it a focal point for scientists exploring next-generation therapeutics and sustainable chemistry. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.